7-Chloro-1-(cyclohexylmethyl)-1H-indole-3-carboxamide

• CAS No.: 865712-53-4
• Molecular Formula: C16H19ClN2O
• Molecular Weight: 290.79 g/mol
• IUPAC Name: 7-chloro-1-(cyclohexylmethyl)indole-3-carboxamide
• InChI: InChI=1S/C16H19ClN2O/c17-14-8-4-7-12-13(16(18)20)10-19(15(12)14)9-11-5-2-1-3-6-11/h4,7-8,10-11H,1-3,5-6,9H2,(H2,18,20)
• InChI Key: LVKORNXRBAYKCW-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)CN2C=C(C3=C2C(=CC=C3)Cl)C(=O)N

Description

7-Chloro-1-(cyclohexylmethyl)-1H-indole-3-carboxamide is a useful research compound. Its molecular formula is C16H19ClN2O and its molecular weight is 290.79 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Oxalyl chloride (4.95 g, 39.0 mmol) was added dropwise to a mixture of 7-chloro-1-(cyclohexyl)methyl-1H-indole-3-carboxylic acid (6.4 g, 21.9 mmol) and dichloromethane (150 ml) under ice-water cooling and the resulting mixture was stirred at room temperate for 20 h. Dichloromethane and excess oxalyl chloride were removed by evaporation and the obtained residue was mixed with dichloromethane (100 ml). Aqueous ammonia (33%, 50 ml) and potassium carbonate (6.05 g, 43.8 mmol) was added into the mixture under ice-water bath cooling. After stirring at room temperature for 2 h, the reaction mixture was concentrated in vacuo, then the obtained solid was washed with water, then n-heptane, and dried under reduced pressure to afford 7-chloro-1-(cyclohexyl)methyl-1H-indole-3-carboxylic acid amide (6.4 g, 22.0 mmol).